Cas no 865838-12-6 ((R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol)

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol structure
865838-12-6 structure
Product Name:(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
CAS No:865838-12-6
Molecular Formula:C30H32O4
Molecular Weight:456.572689056396
CID:2155240
PubChem ID:69031670

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Properties

Names and Identifiers

    • (R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
    • 1,2-Dideoxy-3,4-O-isopropylidene-6-O-trityl-5-C-vinyl-D-ribo-hex- 1-enitol
    • 1,2-Dideoxy-5-C-ethenyl-3,4-O-(1-methylethylidene)-6-O-(triphenylmethyl)-D-ribo-hex-1-enitol (ACI)
    • (2R)-2-((4S,5S)-2,2-Dimethyl-5-vinyl-[1,3]dioxolan-4-yl)-1-trityloxy-but-3-en-2-ol
    • (2R)-2-[(4S,5S)-5-ethenyl-2,2-dimethyl-1,3-dioxolan-4-yl]-1-trityloxybut-3-en-2-ol
    • WMTZPCWRLXZVGY-HPUNYJORSA-N
    • DB-235443
    • CS-13662
    • 2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
    • SCHEMBL4407927
    • 865838-12-6
    • CS-M0584
    • AKOS037649795
    • InChIKey： WMTZPCWRLXZVGY-HPUNYJORSA-N
    • Inchi： 1S/C30H32O4/c1-5-26-27(34-28(3,4)33-26)29(31,6-2)22-32-30(23-16-10-7-11-17-23,24-18-12-8-13-19-24)25-20-14-9-15-21-25/h5-21,26-27,31H,1-2,22H2,3-4H3/t26-,27-,29+/m0/s1
    • SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OC[C@]([C@H]1OC(C)(C)O[C@H]1C=C)(O)C=C

Computed Properties

  • Exact Mass: 456.23005950g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 456.23005950g/mol
  • Heavy Atom Count: 34
  • Complexity: 624
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5.5
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Boiling Point: 569.7±50.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C
  • Flash Point: 298.4±30.1 °C
  • Density: 1.1±0.1 g/cm3

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM543000-100mg
(R)-2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
 865838-12-6 98%
100mg
 $178 2023-02-17
ChemScence
CS-M0584-1g
(R)-2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
 865838-12-6
1g
 $495.0 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1056979-100mg
(R)-2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
 865838-12-6 98%
100mg
 ￥1737.00
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R95370-1g
(R)-2-((4S,5S)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol
 865838-12-6
1g
 ¥8032.0 2021-09-08

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Synthesis

Synthetic Circuit 1

3487-44-3 3487-44-3
50-69-1 50-69-1
76-83-5 76-83-5
865838-12-6 865838-12-6
Reaction Conditions
1.1 acidified
1.2 -
1.3 -
Reference
Synthesis and biological evaluation of 5''-iodoneplanocin A and its analogs
Park, Ah-Young; et al, Nucleic Acids Symposium Series, 2008, 52(1), 653-654

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Raw materials

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Preparation Products

(R)-2-((4s,5s)-2,2-dimethyl-5-vinyl-1,3-dioxolan-4-yl)-1-(trityloxy)but-3-en-2-ol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:865838-12-6)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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